Hydroxy Cerivastatin Sodium Salt
Hydroxy Cerivastatin Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
189060-31-9
VCID:
VC0016774
InChI:
InChI=1S/C26H34FNO6.Na/c1-15(2)25-21(10-9-19(30)11-20(31)12-23(32)33)24(17-5-7-18(27)8-6-17)22(14-34-4)26(28-25)16(3)13-29;/h5-10,15-16,19-20,29-31H,11-14H2,1-4H3,(H,32,33);/q;+1/p-1/b10-9+;/t16-,19-,20-;/m1./s1
SMILES:
CC(C)C1=C(C(=C(C(=N1)C(C)CO)COC)C2=CC=C(C=C2)F)C=CC(CC(CC(=O)[O-])O)O.[Na+]
Molecular Formula:
C₂₆H₃₃FNNaO₆
Molecular Weight:
497.53
Hydroxy Cerivastatin Sodium Salt
CAS No.: 189060-31-9
Reference Standards
VCID: VC0016774
Molecular Formula: C₂₆H₃₃FNNaO₆
Molecular Weight: 497.53
| CAS No. | 189060-31-9 |
|---|---|
| Product Name | Hydroxy Cerivastatin Sodium Salt |
| Molecular Formula | C₂₆H₃₃FNNaO₆ |
| Molecular Weight | 497.53 |
| IUPAC Name | sodium;(E,3R,5S)-7-[4-(4-fluorophenyl)-6-[(2S)-1-hydroxypropan-2-yl]-5-(methoxymethyl)-2-propan-2-ylpyridin-3-yl]-3,5-dihydroxyhept-6-enoate |
| Standard InChI | InChI=1S/C26H34FNO6.Na/c1-15(2)25-21(10-9-19(30)11-20(31)12-23(32)33)24(17-5-7-18(27)8-6-17)22(14-34-4)26(28-25)16(3)13-29;/h5-10,15-16,19-20,29-31H,11-14H2,1-4H3,(H,32,33);/q;+1/p-1/b10-9+;/t16-,19-,20-;/m1./s1 |
| SMILES | CC(C)C1=C(C(=C(C(=N1)C(C)CO)COC)C2=CC=C(C=C2)F)C=CC(CC(CC(=O)[O-])O)O.[Na+] |
| Synonyms | (3R,5S,6E)-7-[4-(4-Fluorophenyl)-6-[(1S)-2-hydroxy-1-methylethyl]-5-(methoxymethyl)-2-(1-methylethyl)-3-pyridinyl]-3,5-dihydroxy-6-heptenoic Acid Sodium Salt; M-23 Metabolite; |
| PubChem Compound | 23667926 |
| Last Modified | Jan 08 2022 |
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